Cas no 2377031-90-6 (Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate)

• Product Name: Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate
• CAS No: 2377031-90-6
• MF: C₁₅H₂₁ClN₄O₃
• MW: 340.805242300034
• CID: 5464118
• Update Time: 2025-08-04

Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate
• Z1979071905

• Inchi： 1S/C15H21ClN4O3/c1-15(2,3)23-14(22)17-10-6-8-20(9-7-10)13(21)11-4-5-12(16)19-18-11/h4-5,10H,6-9H2,1-3H3,(H,17,22)
• InChI Key： MEGHDASHZINSKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCC(CC2)NC(=O)OC(C)(C)C)=O)N=N1

Computed Properties

• Exact Mass: 340.1302182 g/mol
• Monoisotopic Mass: 340.1302182 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.4
• Molecular Weight: 340.80

Additional information on Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate

Comprehensive Overview of Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate (CAS No. 2377031-90-6)

The compound Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate (CAS No. 2377031-90-6) is a specialized piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 6-chloropyridazine moiety and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for high-purity intermediates like Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's chloropyridazine core is particularly noteworthy, as it is often associated with bioactive heterocycles that exhibit antimicrobial, antiviral, or anti-inflammatory properties. This aligns with current trends in infectious disease research and immunomodulation, areas that have gained prominence post-pandemic.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this molecule is a critical feature. It enhances solubility and stability during multi-step reactions, a topic frequently searched by organic chemists under terms like "Boc-protection strategies" or "carbamate deprotection." The compound's piperidine scaffold further broadens its utility, as this motif is prevalent in FDA-approved drugs targeting CNS disorders, pain management, and metabolic diseases—key areas of pharmaceutical innovation.

Analytical characterization of CAS No. 2377031-90-6 typically involves techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy, which are standard queries among quality control professionals. The compound's chloropyridazine carbonyl linkage also invites discussions about amide bond formation optimization, a hot topic in green chemistry circles aiming to reduce waste in peptide synthesis.

In agrochemical applications, derivatives of 6-chloropyridazine have shown promise as crop protection agents, resonating with growing global concerns about sustainable agriculture. While this specific compound isn't directly marketed as a pesticide, its structural features align with patented herbicide intermediates, making it relevant to R&D teams exploring next-generation agrochemicals with improved environmental profiles.

The commercial availability of Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate through specialty chemical suppliers has expanded significantly, reflecting its rising importance in contract research organizations (CROs) and academic laboratories. Procurement specialists often search for this material using long-tail keywords like "high-quality Boc-protected piperidine derivatives" or "custom chloropyridazine building blocks," emphasizing the need for reliable sourcing in small-molecule development pipelines.

Future research directions for this compound may explore its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The piperidin-4-yl carbamate segment could serve as a linker component in these bifunctional molecules, addressing frequent search queries about "E3 ligase recruiter design" in cancer drug discovery.

Regulatory considerations for CAS No. 2377031-90-6 focus on proper laboratory safety protocols rather than restricted status, making it accessible for legitimate research. This distinguishes it from controlled substances while maintaining relevance in GMP-compliant synthesis workflows—a crucial factor for pharmaceutical developers researching "ICH guideline-compliant intermediates."

In summary, Tert-butyl N-[1-(6-chloropyridazine-3-carbonyl)piperidin-4-yl]carbamate represents a versatile chemical building block at the intersection of multiple life science innovations. Its structural features address contemporary challenges in rational drug design, while its synthetic accessibility supports the growing demand for tailored molecular scaffolds in both academic and industrial settings.